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Compound of Interest

Compound Name: 2-Bromoquinazoline

Cat. No.: B1527885 Get Quote

An In-depth Exploration of the Structure, Properties, Synthesis, and Applications of a Key

Heterocyclic Building Block.

Introduction: The Significance of 2-
Bromoquinazoline in Modern Chemistry
2-Bromoquinazoline is a halogenated heterocyclic compound that has garnered significant

attention within the scientific community, particularly in the fields of medicinal chemistry and

materials science.[1] Its structure, featuring a bromine atom at the C2 position of the

quinazoline core, imparts unique reactivity, making it a versatile intermediate for the synthesis

of a wide array of more complex molecules. The quinazoline scaffold itself is a prominent

feature in numerous biologically active compounds, and the presence of the bromo-substituent

provides a convenient handle for introducing diverse functionalities through various cross-

coupling reactions. This guide offers a comprehensive overview of 2-bromoquinazoline, from

its fundamental chemical and physical properties to its synthesis, reactivity, and applications,

providing researchers and drug development professionals with a thorough understanding of

this important chemical entity.

Chemical Structure and Identification
The foundational aspect of understanding 2-bromoquinazoline lies in its molecular structure

and key identifiers.
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Chemical Structure
2-Bromoquinazoline consists of a benzene ring fused to a pyrimidine ring, with a bromine

atom attached to the second position of the quinazoline ring system.

2D Structure of 2-Bromoquinazoline

A 2D representation of the 2-Bromoquinazoline molecule, highlighting the fused benzene and

pyrimidine rings with the bromine substituent at the C2 position.

Key Identifiers
Identifier Value

IUPAC Name 2-bromoquinazoline[2]

CAS Number 1316275-31-6[2][3]

Molecular Formula C₈H₅BrN₂[2][3]

Canonical SMILES C1=CC=C2C(=C1)C=NC(=N2)Br[2]

InChI Key ZHQSBSGAHYOIQE-UHFFFAOYSA-N[2]

Physicochemical Properties
A summary of the key physical and chemical properties of 2-bromoquinazoline is provided

below.
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Property Value Source

Molecular Weight 209.04 g/mol [3]

Appearance
White to light yellow

powder/crystal
[4]

Melting Point 44-48 °C

Boiling Point 115 °C at 0.3 mmHg [4][5]

Solubility

Soluble in organic solvents like

ethanol and dimethyl sulfoxide;

less soluble in water.

[1]

Storage
Store in a dry, sealed container

at 2-8°C.
[3]

Synthesis of 2-Bromoquinazoline
The synthesis of 2-bromoquinazoline can be achieved through various methods. One

common approach involves the bromination of a quinazoline precursor. For instance, the use of

a copper(II) bromide catalyst in DMF can facilitate the C2-H activation and subsequent

bromination.[1] Another reported method involves the reaction of 2-chloroquinazoline with a

brominating agent.

Illustrative Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis of 2-
bromoquinazoline derivatives.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://lab-chemicals.com/product/2-bromoquinazoline-95/
https://www.chemimpex.com/products/44904
https://www.chemimpex.com/products/44904
https://m.chemicalbook.com/ProductChemicalPropertiesCB5428755_EN.htm
https://www.evitachem.com/product/evt-13149107
https://lab-chemicals.com/product/2-bromoquinazoline-95/
https://www.benchchem.com/product/b1527885?utm_src=pdf-body
https://www.benchchem.com/product/b1527885?utm_src=pdf-body
https://www.evitachem.com/product/evt-13149107
https://www.benchchem.com/product/b1527885?utm_src=pdf-body
https://www.benchchem.com/product/b1527885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Bromoquinazoline

Oxidative Addition

 

Boronic Acid (R-B(OH)2)

Transmetalation

 

Pd(0) Catalyst

 

Base

Activates

Reductive Elimination

Regenerated

2-Substituted Quinazoline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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